Cas no 49791-06-2 (1-(Chloromethoxy)heptane)

1-(Chloromethoxy)heptane structure
1-(Chloromethoxy)heptane structure
Product name:1-(Chloromethoxy)heptane
CAS No:49791-06-2
MF:C8H17OCl
MW:164.673
CID:2698875
PubChem ID:12579124

1-(Chloromethoxy)heptane Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethoxy)heptane
    • DTXSID30503231
    • MFCD19231963
    • SY309364
    • 49791-06-2
    • AKOS006384012
    • chloromethyl heptyl ether
    • SCHEMBL11612221
    • 1-(CHLOROMETHOXY)HEPTANE
    • 1-(Chloromethoxy)heptane
    • Inchi: InChI=1S/C8H17ClO/c1-2-3-4-5-6-7-10-8-9/h2-8H2,1H3
    • InChI Key: MPJFBKWQLMDKEA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 164.0967929Da
  • Monoisotopic Mass: 164.0967929Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

1-(Chloromethoxy)heptane Related Literature

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